1-(4-chlorophenyl)-3-isopropyl-1H-pyrazol-5(4H)-one
Overview
Description
Synthesis Analysis
This involves detailing the methods used to synthesize the compound. It includes the starting materials, reagents, reaction conditions, and the sequence of reactions .Molecular Structure Analysis
Molecular structure analysis involves determining the spatial arrangement of atoms in a molecule and the chemical bonds that connect the atoms. Techniques used can include X-ray crystallography, NMR spectroscopy, and computational methods .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes understanding the reaction mechanism, the conditions under which the reaction occurs, the yield, and the properties of the reaction products .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, optical activity, and reactivity. Techniques used can include melting point determination, boiling point determination, polarimetry, and various spectroscopic methods .Scientific Research Applications
Synthesis and Characterization
- A related compound, 1-(2-Chlorophenyl)-3-methyl-4-propionyl-1H-pyrazol-5(4H)-one, was synthesized and characterized using various spectroscopic techniques. Its copper(II) complex exhibited a distorted square planar geometry, revealed through analytical and spectroscopic techniques (Nakum & Jadeja, 2018).
Structural Analysis
- Crystal structure studies of a compound containing the 1-(4-chlorophenyl)-1H-pyrazol-5(4H)-one moiety showed planar molecular conformation with certain groups oriented perpendicular to the rest of the molecule, demonstrating the structural complexity and potential for diverse molecular interactions (B. Kariuki, B. F. Abdel-Wahab, & G. El‐Hiti, 2021).
- In another study, the title compound 1-{[5-(4-Chlorophenyl)-1-(4-fluorophenyl)-1H-pyrazol-3-yl]carbonyl}piperidin-4-one was characterized, displaying dihedral angles and intramolecular hydrogen bonds contributing to its stability (T. Shahani et al., 2010).
Application in Synthesis
- A study on synthesizing 1-(4-chlorophenyl)-3-phenyl-1H-pyrazol-5(4H) demonstrated the use of anhydrous ethanol and other raw materials under specific conditions to achieve high yield and purity, highlighting the compound's potential in synthetic applications (Zhang Heng-qian, 2015).
- The synthesis of novel azo- and bisazo-5-pyrazolone dyes from derivatives, including 1-(4-chlorophenyl)-3-isopropyl-1H-pyrazol-5(4H)-one, has been reported. Spectroscopic studies confirmed the presence of tautomeric forms of these dyes (Omer Tahir Gunkara, Emine Bagdatli, & N. Ocal, 2013).
Potential Medicinal Applications
- A related compound, 4-amino-3-(4-chlorophenyl)-1H-pyrazol-5-yl-methanone, demonstrated significant in vitro antimicrobial and anticancer activity, suggesting the potential of similar compounds in therapeutic applications (H. Hafez, Abdel-Rhman B. A. El-Gazzar, & S. Al-Hussain, 2016).
Mechanism of Action
Mode of Action
Similar compounds have been shown to interact with various biological targets, leading to changes in cellular function .
Biochemical Pathways
It’s possible that this compound could interact with various biochemical pathways, leading to downstream effects .
Pharmacokinetics
Therefore, the impact of these properties on the compound’s bioavailability is currently unknown .
Safety and Hazards
properties
IUPAC Name |
2-(4-chlorophenyl)-5-propan-2-yl-4H-pyrazol-3-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13ClN2O/c1-8(2)11-7-12(16)15(14-11)10-5-3-9(13)4-6-10/h3-6,8H,7H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJXULBGRAJCJKN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NN(C(=O)C1)C2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13ClN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.70 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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